Ethyl 4-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H22N4O3S2/c1-3-25-18(24)22-10-8-21(9-11-22)15(23)12-26-17-19-16(20-27-17)14-6-4-13(2)5-7-14/h4-7H,3,8-12H2,1-2H3
• InChI Key: LCRVLZCTNPKQAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC(=NS2)C3=CC=C(C=C3)C
• Molecular Formula: C18H22N4O3S2
• Molecular Weight: 406.5 g/mol

Description

Ethyl 4-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H22N4O3S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Microwave-assisted Synthesis of Hybrid Molecules : Research involving the synthesis of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates has led to the creation of compounds with potential antimicrobial, antilipase, and antiurease activities. These compounds were obtained by several steps starting from ethyl piperazine-1-carboxylate and showed good to moderate activity against tested microorganisms, with some displaying significant antiurease and antilipase activities (Başoğlu et al., 2013).

• Preparation and Reactions of Heterocyclic Systems : A study on ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate revealed its hydrolysis and subsequent reactions leading to compounds with excellent biocidal properties against various bacterial and fungal strains (Youssef et al., 2011).

• Novel Hypoglycemic Agents : A series of N-(pyrimidin-4-yl)thiazol-2-amine derivatives were synthesized, with ethyl 2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl-amino)thiazole-5-carboxylate identified as a potent dual-acting hypoglycemic agent that activates both GK and PPARγ, showing efficacy in reducing glucose levels in mice (Song et al., 2011).

• Antitubercular Activity : Benzofuran and benzo[d]isothiazole derivatives were synthesized and evaluated for their in vitro Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase supercoiling assay. Some compounds showed promising inhibitor qualities with minimal cytotoxicity, indicating potential as antitubercular agents (Reddy et al., 2014).

• Antimicrobial and Antifungal Activities : The synthesis of novel carbazole derivatives led to compounds with significant antibacterial and antifungal activities, showcasing the therapeutic potential of these molecules in treating infections (Sharma et al., 2014).

Mechanism of Action

Mode of Action

Without specific studies, it’s difficult to determine the exact mode of action of “Ethyl 4-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetyl)piperazine-1-carboxylate”. The piperazine moiety is often found in drugs or in bioactive molecules and is mainly used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .